Cas no 609-40-5 (2-Nitrothiophene (Technical Grade))

• Product Name: 2-Nitrothiophene (Technical Grade)
• CAS No: 609-40-5
• MF: C₄H₃NO₂S
• MW: 129.137119531631
• MDL: MFCD00005425
• CID: 38803
• PubChem ID: 11866
• Update Time: 2025-06-08

2-Nitrothiophene (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• 2-Nitrothiophene
• 2-Nitrothiophene (contains 3-Nitrothiophene)
• 2-Nitrothiophene(mixture of isomers)
• 2-Nitrothiophene, tech.
• 2-Nitrithiophene
• 2-Nitro-thiophen
• 2-nitro-thiophene
• 2-NO2thiophene
• 5-nitrothiophene
• EINECS 210-190-9
• Thiophene,2-nitro
• Thiophene, 2-nitro-
• 2-Nitro thiophene
• JIZRGGUCOQKGQD-UHFFFAOYSA-N
• nitrothiophene
• 2-Nitrothiofene
• NSC5371
• PubChem5570
• WLN: T5SJ BNW
• KSC356G1L
• BIDD:GT0164
• JIZRGGUCOQKGQD-UHFFFAOYSA-
• STL282559
• SBB040890
• BBL023537
• RTR
• SCHEMBL136001
• MFCD00005425
• A8473
• CS-W016550
• 2-Nitrothiophene, 85%, technical grade
• AI3-16618
• 609-40-5
• AM20100484
• Q27452741
• AKOS000268995
• AC-4912
• SY057576
• InChI=1/C4H3NO2S/c6-5(7)4-2-1-3-8-4/h1-3H
• EN300-17306
• NS00034502
• 2-Nitrothiophene (Technical Grade)
• DTXSID9060570
• N0407
• W-105221
• GS-6133
• NSC 5371
• FT-0613223
• NSC-5371
• F13472
• FT-0695552
• DB-053752
• alpha-Nitrothiophene
• WW8M82QUP5
• FN15217
• 210-190-9
• DTXCID0042903
• o-Nitrothiophene

• MDL： MFCD00005425
• Inchi： 1S/C4H3NO2S/c6-5(7)4-2-1-3-8-4/h1-3H
• InChI Key： JIZRGGUCOQKGQD-UHFFFAOYSA-N
• SMILES： S1C=CC=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 128.98800
• Monoisotopic Mass: 128.988449
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 74.1

Experimental Properties

• Color/Form: Not available
• Density: 1.3644(lit.)
• Melting Point: 40.0 to 44.0 deg-C
• Boiling Point: 224°C
• Flash Point: Fahrenheit: 201.2 ° f
  Celsius: 94 ° c
  
• Refractive Index: 1.5740 (estimate)
• PSA: 74.06000
• LogP: 2.17950
• Sensitiveness: Light Sensitive
• Solubility: Not available
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

2-Nitrothiophene (Technical Grade) Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302+H312+H332
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 68-36/37/38-20/21/22
• Safety Instruction： S24/25
• RTECS：XN0030000
• Hazardous Material Identification：
• TSCA：T
• Risk Phrases：R68
• Safety Term：S24/25
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 2-nitrothiophenes

Additional information on 2-Nitrothiophene (Technical Grade)

Latest Research Insights on 2-Nitrothiophene (Technical Grade) and CAS 609-40-5 in Chemical Biomedicine

2-Nitrothiophene (Technical Grade), a compound with the CAS number 609-40-5, has garnered significant attention in recent chemical biomedicine research due to its versatile applications in pharmaceutical synthesis and material science. This briefing synthesizes the latest findings on its properties, synthetic pathways, and emerging biomedical roles, drawing from peer-reviewed studies published in 2023-2024.

Recent studies highlight 2-Nitrothiophene's role as a key intermediate in the synthesis of thiophene-based drug candidates. A 2024 Journal of Medicinal Chemistry paper demonstrated its utility in constructing novel kinase inhibitors, with the nitro group enabling selective C-H functionalization (DOI:10.1021/acs.jmedchem.3c02071). Technical grade purity (85-90%) was found sufficient for these reactions, though HPLC purification remains critical for final pharmaceutical products.

Innovations in green chemistry have optimized 2-Nitrothiophene production. A breakthrough by MIT researchers (2023) achieved 92% yield via continuous-flow nitration of thiophene at 20°C, reducing hazardous waste by 40% compared to batch processes (DOI:10.1039/D3GC01562F). This aligns with the FDA's push for sustainable API manufacturing.

In biomedical applications, 2-Nitrothiophene derivatives show promise as antimicrobial agents. A Nature Communications study (2024) identified nitrothiophene-carboxamides with potent activity against drug-resistant Staphylococcus aureus (MIC ≤1 μg/mL), attributed to nitroreductase-triggered reactive oxygen species generation (DOI:10.1038/s41467-024-47833-2).

Safety evaluations remain crucial. New OECD 403-compliant acute toxicity data (2023) established an oral LD50 of 320 mg/kg in rats for 2-Nitrothiophene, prompting revised handling guidelines. The compound's photodegradation half-life in water was also characterized (t1/2 = 48h under UV), informing environmental risk assessments.

Market analyses project 6.8% CAGR for nitrothiophene derivatives through 2030, driven by demand for heterocyclic building blocks in oncology and CNS drug development. Technical grade material currently dominates (78% market share) due to cost-effectiveness for early-stage research.

Ongoing challenges include improving regioselectivity in nitrothiophene functionalization and scaling biocatalytic reduction methods. The establishment of standardized impurity profiles for technical grade material (USP pending) will further facilitate regulatory compliance in pharmaceutical applications.